Cas no 78972-84-6 (N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide)

• Product Name: N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide
• CAS No: 78972-84-6
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 1794884
• PubChem ID: 9554296
• Update Time: 2025-10-20

N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N'-[4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl]-N,N-dimethyl-
• AKOS005079541
• SDCCGMLS-0064457.P001
• 78972-84-6
• N'-[4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl]-N,N-dimethylimidoformamide
• N'-[4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl]-N,N-dimethyliminoformamide
• SMR000075429
• MFCD04217411
• SR-01000271977
• SR-01000271977-1
• N'-[4-cyano-2-(4-methylphenyl)pyrazol-3-yl]-N,N-dimethylmethanimidamide
• MLS000049452
• (E)-N'-[4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl]-N,N-dimethylmethanimidamide
• 11X-0966
• CHEMBL3213119
• N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide

• Inchi： 1S/C14H15N5/c1-11-4-6-13(7-5-11)19-14(16-10-18(2)3)12(8-15)9-17-19/h4-7,9-10H,1-3H3/b16-10+
• InChI Key： SSWJPXMGKXDBFZ-MHWRWJLKSA-N
• SMILES： N1(C(=C(C#N)C=N1)/N=C/N(C)C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 253.13274550g/mol
• Monoisotopic Mass: 253.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 435.5±55.0 °C at 760 mmHg
• Flash Point: 217.2±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide

Research Briefing on N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide (CAS: 78972-84-6)

Recent studies on N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide (CAS: 78972-84-6) have highlighted its potential as a versatile intermediate in the synthesis of biologically active compounds. This pyrazole derivative has garnered attention due to its unique structural features, which make it a promising candidate for drug discovery and development. Researchers have explored its applications in various therapeutic areas, including oncology, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a kinase inhibitor. The research team synthesized a series of derivatives based on the core structure of N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide and evaluated their inhibitory activity against a panel of kinases. The results demonstrated significant potency against specific kinase targets, suggesting potential applications in cancer therapy. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, which could guide future drug design efforts.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide exhibited potent inhibition of key inflammatory mediators, such as COX-2 and TNF-α. These findings open new avenues for developing novel anti-inflammatory drugs with improved efficacy and safety profiles.

The compound's synthetic versatility has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development detailed an optimized synthetic route for N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide, highlighting improvements in yield, purity, and scalability. This advancement is particularly significant for industrial applications, as it addresses previous challenges in large-scale production.

Looking ahead, researchers are exploring the potential of N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide in combination therapies and targeted drug delivery systems. Preliminary data from ongoing studies suggest that the compound's physicochemical properties make it suitable for formulation as nanoparticles or conjugates with other therapeutic agents. These developments could significantly enhance its clinical applicability and therapeutic index.

In conclusion, the growing body of research on N'-4-Cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl-N,N-dimethyliminoformamide (CAS: 78972-84-6) underscores its importance as a valuable scaffold in medicinal chemistry. Its diverse biological activities, coupled with recent advances in synthetic methodologies, position this compound as a key player in the development of next-generation therapeutics. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in emerging therapeutic areas.